3-Nitro-1,5-naphthyridin-4-amine
Cat. No. B8684658
Key on ui cas rn:
85938-75-6
M. Wt: 190.16 g/mol
InChI Key: HFULIQZCEBYHHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088788B2
Procedure details
In step (3) of Reaction Scheme IV, a 3-nitroquinolin-4-amine or 3-nitro[1,5]naphthyridin-4-amine of Formula XLVII is reduced to provide a quinoline-3,4-diamine or [1,5]naphthyridine-3,4-diamine of Formula XLVIII. The reaction can be carried out using the method described in step (3) of Reaction Scheme II.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[N:6][C:7]2[C:12]([C:13]=1[NH2:14])=[CH:11][CH:10]=[CH:9][CH:8]=2)([O-])=O.[N+:15]([C:18]1[CH:19]=[N:20][C:21]2[C:26]([C:27]=1[NH2:28])=[N:25][CH:24]=[CH:23][CH:22]=2)([O-])=O>>[N:6]1[C:7]2[C:12](=[CH:11][CH:10]=[CH:9][CH:8]=2)[C:13]([NH2:14])=[C:4]([NH2:1])[CH:5]=1.[N:20]1[C:21]2[C:26](=[N:25][CH:24]=[CH:23][CH:22]=2)[C:27]([NH2:28])=[C:18]([NH2:15])[CH:19]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=NC2=CC=CC=C2C1N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=NC2=CC=CN=C2C1N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In step (3) of Reaction Scheme IV
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=CC(=C(C2=CC=CC=C12)N)N
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Name
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Type
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product
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Smiles
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N1=CC(=C(C2=NC=CC=C12)N)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
